Cas no 1227264-63-2 (Tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate)

• Product Name: Tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate
• CAS No: 1227264-63-2
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 4826503
• Update Time: 2026-02-27

Tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate
• tert-butyl 4-(cyanomethyl)pyrazole-1-carboxylate
• 4-Cyanomethyl-pyrazole-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-(cyanomethyl)-1H-pyrazole-1-carboxylate

• Inchi： 1S/C10H13N3O2/c1-10(2,3)15-9(14)13-7-8(4-5-11)6-12-13/h6-7H,4H2,1-3H3
• InChI Key： VPWXBRYJNRVTLP-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(CC#N)C=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.2
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives